Cas no 503856-32-4 (Benzene, 1-(bromomethyl)-4-methyl-2-nitro-)

• Product Name: Benzene, 1-(bromomethyl)-4-methyl-2-nitro-
• CAS No: 503856-32-4
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 1572413
• PubChem ID: 53403082
• Update Time: 2025-04-21

Benzene, 1-(bromomethyl)-4-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-4-methyl-2-nitro-
• CS-0077267
• G66142
• 1-(BROMOMETHYL)-4-METHYL-2-NITROBENZENE
• SCHEMBL12090352
• DB-092758
• 503856-32-4
• EN300-247266

• MDL： MFCD11848604
• Inchi： 1S/C8H8BrNO2/c1-6-2-3-7(5-9)8(4-6)10(11)12/h2-4H,5H2,1H3
• InChI Key： OQKAJZOGXNDEMX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14